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Compound of Interest

Compound Name: 4-Butoxy-3-nitrobenzoic acid

CAS No.: 4906-28-9

Cat. No.: B1278760

Get Quote

Executive Summary
In the landscape of medicinal chemistry, substituted benzoic acids serve as versatile linchpins

for Active Pharmaceutical Ingredient (API) synthesis.[1][2][3] 4-Butoxy-3-nitrobenzoic acid
(CAS: 4906-28-9) is a critical intermediate specifically engineered for the production of meta-

amino benzoate anesthetics, such as Metabutoxycaine (Primacaine).

Its value lies in the orthogonal reactivity of its functional groups: the nitro group serves as a

latent amine (reducible pharmacophore) while simultaneously activating the aromatic ring for

nucleophilic substitution during the scaffold assembly. This guide outlines the optimized

protocols for synthesizing this building block and converting it into pharmaceutical-grade

esters.
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Property Specification

Chemical Name 4-Butoxy-3-nitrobenzoic acid

CAS Number 4906-28-9

Molecular Formula C₁₁H₁₃NO₅

Molecular Weight 239.22 g/mol

Appearance White to light yellow crystalline solid

Melting Point 165–167 °C

Solubility
Soluble in DMF, DMSO, Ethanol; Sparingly

soluble in water

Key Reactivity
Nucleophilic acyl substitution (COOH), Nitro

reduction (NO₂ → NH₂)

Strategic Synthetic Pathway
The synthesis of 4-Butoxy-3-nitrobenzoic acid and its downstream conversion relies on a

"Nitro-Activation" strategy. Unlike direct alkoxylation of aminobenzoic acids (which is prone to

oxidation), this route utilizes the electron-withdrawing nature of the nitro group to facilitate the

introduction of the butoxy tail via Nucleophilic Aromatic Substitution (SₙAr), followed by a clean

reduction to the active amine.

Mechanism of Action (Process Logic)[4][5][6][7]
Activation: The starting material, 4-Chloro-3-nitrobenzoic acid, possesses a chloride leaving

group activated by the ortho-nitro group.

Substitution: Treatment with n-butoxide displaces the chloride to form the ether linkage.

Functionalization: The carboxylic acid is converted to an ester (the anesthetic

pharmacophore).

Unmasking: The nitro group is reduced to the amine, completing the synthesis of the meta-

amino-para-alkoxy anesthetic moiety.
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Figure 1: Synthetic flow from raw materials to the Metabutoxycaine API, highlighting the central

role of 4-Butoxy-3-nitrobenzoic acid.

Experimental Protocols
Protocol A: Synthesis of 4-Butoxy-3-nitrobenzoic Acid
Objective: High-yield preparation of the building block via SₙAr. Scale: Laboratory (10 g basis).

Materials:

4-Chloro-3-nitrobenzoic acid (10.0 g, 49.6 mmol)

Potassium hydroxide (8.4 g, 150 mmol) or Potassium n-butoxide

n-Butanol (excess, serves as solvent/reagent) or DMF
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Hydrochloric acid (1M)

Procedure:

Dissolution: In a 250 mL round-bottom flask, dissolve 4-Chloro-3-nitrobenzoic acid in n-

Butanol (100 mL).

Alkoxide Generation: Add Potassium hydroxide pellets slowly. Note: Alternatively, use pre-

formed Potassium n-butoxide in DMF for faster kinetics.

Reaction: Heat the mixture to reflux (approx. 117 °C) for 4–6 hours. Monitor via TLC or

HPLC for the disappearance of the chloro-starting material.

Mechanistic Insight: The solution will turn deep orange/red due to the formation of the

Meisenheimer complex intermediate.

Work-up: Cool the reaction mixture to room temperature. Evaporate excess butanol under

reduced pressure.

Acidification: Dissolve the residue in water (100 mL) and acidify carefully with 1M HCl to pH

2. The product will precipitate as a solid.[4]

Purification: Filter the precipitate, wash with cold water, and recrystallize from dilute ethanol

to yield 4-Butoxy-3-nitrobenzoic acid.

Target Yield: >85%[4][5]

Melting Point Check: 165–167 °C [1].

Protocol B: Conversion to Metabutoxycaine (API
Synthesis)
Objective: Esterification and Nitro-Reduction.

Procedure:

Acid Chloride Formation: Suspend 4-Butoxy-3-nitrobenzoic acid (5.0 g) in Thionyl Chloride

(15 mL). Reflux for 2 hours until the solution becomes clear. Evaporate excess SOCl₂ in
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vacuo to obtain the crude acid chloride.

Esterification: Dissolve the residue in dry Toluene (30 mL). Add 2-Diethylaminoethanol (3.0

mL, 1.1 eq) dropwise. Heat at 60 °C for 2 hours.

Isolation (Nitro-Ester): Wash the organic phase with NaHCO₃ solution.[6] Dry over MgSO₄

and concentrate.

Reduction: Dissolve the nitro-ester in Ethanol. Add 10% Pd/C catalyst (5 wt%). Hydrogenate

at 30–50 psi H₂ for 4 hours.

Final Isolation: Filter off the catalyst. Evaporate the solvent.[6] The resulting oil can be

converted to the hydrochloride salt by treating with ethanolic HCl.

Quality Control & Analysis
To ensure pharmaceutical grade quality, the intermediate must be characterized to confirm the

absence of the 4-Chloro impurity (potential mutagen).

HPLC Method Parameters:

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).

Mobile Phase A: 0.1% Phosphoric Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 10% B to 90% B over 20 minutes.

Detection: UV at 254 nm (aromatic) and 210 nm.

Retention Order:

4-Hydroxy-3-nitrobenzoic acid (Hydrolysis impurity, if any) - Early eluting.

4-Butoxy-3-nitrobenzoic acid (Target) - Mid eluting.

4-Chloro-3-nitrobenzoic acid (Starting Material) - Late eluting (check relative retention).
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Safety & Handling
Nitro Compounds: While 4-Butoxy-3-nitrobenzoic acid is stable, nitro-aromatics can be

energetic. Avoid excessive heat during drying.[5]

Thionyl Chloride: Highly corrosive and releases HCl/SO₂ gas. Perform Protocol B (Step 1) in

a fume hood.

Potassium Butoxide: Strong base, corrosive. Handle with gloves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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